Tert-butyl(4-chloro-2-{[4-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate

• Molecular Formula: C21H21ClO5S
• Molecular Weight: 420.9 g/mol
• IUPAC Name: tert-butyl 2-[4-chloro-2-[2-(4-methylsulfonylphenyl)ethynyl]phenoxy]acetate
• InChI: InChI=1S/C21H21ClO5S/c1-21(2,3)27-20(23)14-26-19-12-9-17(22)13-16(19)8-5-15-6-10-18(11-7-15)28(4,24)25/h6-7,9-13H,14H2,1-4H3
• InChI Key: CVDVFQIHOAKJOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COC1=C(C=C(C=C1)Cl)C#CC2=CC=C(C=C2)S(=O)(=O)C

Description

Tert-butyl(4-chloro-2-{[4-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate is a useful research compound. Its molecular formula is C21H21ClO5S and its molecular weight is 420.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 20, starting from (4-chloro-2-ethynyl-phenoxy)-acetic acid tert-butyl ester (Intermediate 3) and 4-bromophenyl methyl sulfone, the title compound was obtained as a brown sticky solid after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.